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Introduction

Sodium 2-mercaptobenzothiazole (SMBT) is an organosulfur compound widely recognized for

its role as a collector in the froth flotation process for mineral separation.[1] As a thiol collector,

SMBT is particularly effective in rendering the surfaces of specific minerals hydrophobic, which

is the fundamental principle of flotation.[1][2] In the context of gold recovery, SMBT

demonstrates significant efficacy, especially for ores where gold is associated with sulfide

minerals, as well as for oxidized and partially oxidized gold ores.[2][3] Its rapid adsorption onto

mineral surfaces allows for short conditioning times, making it a versatile and efficient reagent

in hydrometallurgical circuits.[2]

Mechanism of Action

The primary function of SMBT in gold flotation is to selectively adsorb onto the surface of gold-

bearing mineral particles. This adsorption alters the surface properties of the mineral from

hydrophilic (water-attracting) to hydrophobic (water-repelling).[1][2]

Adsorption: The SMBT molecule chemisorbs onto the mineral surface, primarily on sulfide

minerals like pyrite and arsenopyrite that often host gold.

Hydrophobicity: This creates a hydrophobic layer on the particle.
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Bubble Attachment: In the flotation cell, fine air bubbles are introduced into the mineral slurry.

The hydrophobic, SMBT-coated particles preferentially attach to these air bubbles.[2]

Froth Formation: The buoyant bubble-particle aggregates rise to the surface, forming a

mineral-rich froth that can be skimmed off for further processing. The hydrophilic gangue

(waste) minerals do not attach to the bubbles and remain in the slurry.[1][2]

SMBT is noted for its good selectivity in the flotation of specific gold ore types, allowing for

efficient separation from unwanted gangue minerals.[4]

Quantitative Data
The performance of SMBT is heavily influenced by process parameters, most notably the pH of

the slurry. Optimal pH control is crucial for maximizing recovery.

Table 1: Effect of pH on Sulfide Mineral Recovery with Mercaptobenzothiazole (MBT) Collector

Mineral Collector
pH Range for
Maximum
Recovery

Reported
Recovery Rate

Source

Chalcopyrite MBT 4.0 - 10.0 ~80-95% [5]

Galena MBT 6.0 - 9.0 ~80-95% [5]

Copper (from

Chalcopyrite)
SMBT (NMBT) 8.5

Higher recovery

compared to pH

9.5

[1][2]

Note: While direct quantitative data for gold recovery using SMBT was not available in the

provided search results, the data for copper, galena, and chalcopyrite (common gold-

associated sulfide minerals) demonstrates the effectiveness of SMBT and the critical influence

of pH.

Table 2: General Gold Recovery Rates from Sulfide Ores Using Flotation
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Collector Type Ore Type pH
Gold Recovery
Rate

Source

Varied Collector

(7042)
Sulfide Gold Ore Not specified 85.73% [6]

Sodium Butyl

Xanthate
Gold-bearing Ore 9.0 82.79% [7]

Sodium Butyl

Xanthate + Na2S
Gold-bearing Ore 9.0 84.42% [7]

SMBT

(Expected)

Sulfide/Oxidized

Gold Ores
~8.5 - 9.0

Effective, though

specific % varies
[1][2][4]

This table provides a comparative context for typical gold recovery rates achieved through

flotation with different collectors.

Experimental Protocols
This section outlines a general laboratory procedure for evaluating the effectiveness of SMBT

as a collector for gold-bearing ore.

Objective: To determine the gold recovery rate from a given ore sample using SMBT as the

primary collector.

Materials and Equipment:

Representative ore sample

Laboratory pulverizer/mill

Sieves (e.g., 75 μm / 200 mesh)

Laboratory flotation cell (e.g., Denver D-12)

pH meter

Agitator/magnetic stirrer
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Sodium Mercaptobenzothiazole (SMBT) solution

pH modifier (e.g., Soda Ash - Na₂CO₃)

Frother (e.g., Pine Oil or Methyl Isobutyl Carbinol - MIBC)

Filtering apparatus, drying oven

Analytical equipment for gold assay (e.g., Fire Assay or ICP-AES)

Procedure:

Ore Preparation:

Crush and grind a representative sample of the gold-bearing ore to a target particle size,

typically P80 (80% passing) of 75 micrometers.[1] This ensures proper liberation of the

gold-bearing minerals.

Pulp Preparation:

Prepare a slurry by adding a specific mass of the ground ore (e.g., 1 kg) to a known

volume of water (e.g., 2 liters) in the flotation cell.[1] This creates a pulp of a desired solids

density.

pH Adjustment & Conditioning:

Begin agitation of the pulp.

Measure the natural pH of the slurry.

Adjust the pH to the target level (e.g., 8.5) by slowly adding a pH modifier like soda ash.[1]

[2] Lime is often avoided as it can act as a depressant for free gold and pyrite.[8]

Allow the pulp to condition for 3-5 minutes to stabilize.

Reagent Addition:
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Add the prepared SMBT collector solution to the pulp. The dosage will depend on the ore

characteristics and should be optimized through preliminary tests.

Condition the pulp with the collector for a set time, for instance, 5-10 minutes, to allow for

adsorption onto the mineral surfaces.[1]

Add a suitable frother (e.g., 25-50 g/t) to the cell approximately 2 minutes before initiating

flotation.

Flotation:

Open the air inlet valve to introduce a steady stream of fine air bubbles into the pulp.

Collect the resulting mineral-rich froth from the lip of the flotation cell for a predetermined

time (e.g., 10-15 minutes).

Sample Processing and Analysis:

Separately filter, dry, and weigh the collected froth (concentrate) and the remaining slurry

(tailings).

Analyze the feed ore, concentrate, and tailings samples for gold content using a reliable

assay method.

Calculate the overall gold recovery percentage using the assay results and mass balance.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/27UOJ_INST/storage/alma/77/ED/D4/7A/70/09/7E/D5/74/A5/51/23/D1/B7/98/DE/uj_4689%2BCONTENT1%2BCONTENT1.1.pdf?response-content-disposition=attachment%3B%20filename%3D%22uj_4689%252BCONTENT1%252BCONTENT1.1.pdf%22%3B%20filename%2A%3DUTF-8%27%27uj_4689%252BCONTENT1%252BCONTENT1.1.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251221T113225Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251221%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=cf4048482ba54385daf10e83102d0283994c8801f5a532a5314d479e2f44bc2b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation

2. Flotation Process

3. Analysis

Ore Sample

Grinding & Sieving
(P80 < 75μm)

Pulp Preparation
(Ore + Water)

pH Adjustment
(e.g., pH 8.5 with Soda Ash)

Conditioning
(Add SMBT Collector)

Froth Flotation
(Add Frother, Introduce Air)

Separation

Concentrate
(Froth)

Tailing
(Slurry)

Drying, Weighing
& Gold Assay

 

Slurry Phase

Froth Phase

Gold-Bearing
Sulfide Mineral
(Hydrophilic)

SMBT-Coated Mineral
(Hydrophobic)

Surface Alteration

SMBT Molecule

Adsorption

Air Bubble

Attachment

Recovery in Froth

Rises to Surface

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8813654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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